Cas no 2034451-84-6 (2-methyl-N-(1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide)

• Product Name: 2-methyl-N-(1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
• CAS No: 2034451-84-6
• Molecular Formula: C₁₂H₁₄N₄O₂
• Molecular Weight: 246.265161991119
• CID: 5351650

2-methyl-N-(1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide Properties

Names and Identifiers

• N-(isoxazol-3-yl)-2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide
• 2-methyl-N-(1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• 2-methyl-N-(1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

• InChIKey： FSCXRTAYJKXCRE-UHFFFAOYSA-N
• Inchi： 1S/C12H14N4O2/c1-7-13-9-3-2-8(6-10(9)14-7)12(17)15-11-4-5-18-16-11/h4-5,8H,2-3,6H2,1H3,(H,13,14)(H,15,16,17)
• SMILES： O=C(C1CC2=C(CC1)N=C(C)N2)NC1C=CON=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Heavy Atom Count: 18
• Complexity: 325
• XLogP3: 0.8
• Topological Polar Surface Area: 83.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides